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An objective comparison of experimental evidence for Fermi arcs in the Weyl semimetal
niobium phosphide (NbP) against alternative materials.

Niobium phosphide (NbP) has emerged as a significant material in the study of Weyl
semimetals, a class of materials exhibiting novel topological electronic properties. A key
characteristic of Weyl semimetals is the presence of Fermi arcs, which are open-ended
segments of a Fermi surface on the material's surface that connect the projections of bulk Weyl
nodes of opposite chirality. This guide provides a comparative analysis of the experimental
evidence for Fermi arcs in NbP, with a focus on data obtained from Angle-Resolved
Photoemission Spectroscopy (ARPES), and contrasts it with findings in related Weyl
semimetals such as Tantalum Arsenide (TaAs), Tantalum Phosphide (TaP), and Niobium
Arsenide (NbAs).

Comparison of Experimental Evidence for Fermi
Arcs

The primary experimental technique for the direct visualization of Fermi arcs is Angle-Resolved
Photoemission Spectroscopy (ARPES). Other techniques like Scanning Tunneling Microscopy
(STM) and the analysis of quantum oscillations provide indirect but complementary evidence.

Angle-Resolved Photoemission Spectroscopy (ARPES)

ARPES measures the kinetic energy and momentum of electrons photoemitted from a
material's surface, allowing for the direct mapping of the electronic band structure and the
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Fermi surface.

Challenges in NbP: The experimental observation of Fermi arcs in NbP has been a subject of
detailed investigation. Some studies have presented clear evidence of Fermi arcs through a
combination of experimental data and theoretical calculations[1]. However, other research
indicates that the direct, unambiguous observation of Fermi arcs from experimental data alone
can be challenging in NbP. This difficulty is attributed to two main factors: the relatively small
separation of the Weyl nodes in momentum space and a Fermi level that can be located too far
from the Weyl points[2].

Comparison with other Weyl Semimetals: In contrast, materials like TaAs, which possess a
larger spin-orbit coupling, exhibit a greater separation between Weyl nodes, making the
connecting Fermi arcs more readily distinguishable in ARPES measurements[3][4]. The family
of transition metal monopnictides (TaAs, TaP, NbAs, NbP) provides a valuable platform for
studying how the strength of spin-orbit coupling influences the properties of Fermi arcs[5][6][7].

Surface Termination Dependence: A crucial aspect in NbP is the strong dependence of the
surface electronic structure, including the Fermi arcs, on the surface termination (Nb-
terminated or P-terminated)[8][9][10]. High-resolution ARPES studies have revealed drastic
differences in the Fermi surface topology between the two terminations[10]. For instance, the
P-terminated surface often shows distinct "spoon” and "bow tie" shaped features associated
with the surface states, which are absent on the Nb-terminated surface[8][11].

Scanning Tunneling Microscopy (STM)

STM can probe the local density of electronic states on a surface with atomic resolution. By
analyzing the quasiparticle interference (QPI) patterns that arise from the scattering of
electrons off defects, information about the Fermi surface, including the presence of Fermi
arcs, can be inferred. Theoretical calculations predict specific QPI patterns originating from the
unique scattering wavevectors provided by the open Fermi arcs in NbP and TaAs[12][13].
These theoretical predictions serve as a guide for experimental STM studies aiming to identify
the fingerprint of Fermi arcs in the QPI data.

Quantum Oscillations

Measurements of quantum oscillations, such as the Shubnikov-de Haas and de Haas-van
Alphen effects, provide information about the extremal cross-sectional areas of the Fermi
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surface. While not a direct probe of Fermi arcs, the analysis of quantum oscillation data, in
conjunction with theoretical band structure calculations, can be used to reconstruct the 3D
Fermi surface and infer the presence and location of Weyl nodes[14][15]. Anomalous quantum
oscillation signatures have also been theoretically predicted to arise from the unique
connectivity of Fermi arcs to the bulk Weyl fermions[16][17].

Quantitative Data Comparison

The following table summarizes key quantitative parameters related to the experimental
observation of Fermi arcs in NbP and its comparison with TaAs.
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Experimental Protocols
Angle-Resolved Photoemission Spectroscopy (ARPES)

Atypical ARPES experiment for investigating Fermi arcs in Weyl semimetals involves the
following steps:

Sample Preparation: High-quality single crystals of the material (e.g., NbP) are grown, often
by chemical vapor transport[3].

o Cleaving: The crystals are cleaved in-situ under ultra-high vacuum (UHV) conditions to
expose a clean, atomically flat surface. This is crucial to avoid surface contamination that
would obscure the intrinsic electronic states.

o Photoemission: The sample is illuminated with a highly monochromatic and focused beam of
photons, typically from a synchrotron light source. The photon energy is tunable, which
allows for probing different depths and momentum spaces[18][19].

o Electron Analysis: The photoemitted electrons are collected by a hemispherical electron
analyzer (e.g., VG-Scienta SES2002) which measures their kinetic energy and emission
angle[3].

» Data Acquisition: The energy and angular resolutions are set to high values (e.g., 10-30 meV
and 0.2°, respectively) to resolve the fine features of the electronic bands and Fermi
surface[3].

o Data Analysis: The collected data is used to construct energy-momentum dispersion maps
and constant energy contours (Fermi surface maps). These are then compared with
theoretical band structure calculations to identify the topological features, such as Fermi
arcs.

Visualizations
Logical Flow of Experimental Verification

The following diagram illustrates the logical workflow for the experimental verification of Fermi
arcs in a Weyl semimetal like NbP.
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Logical Workflow for Fermi Arc Verification
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Caption: Logical workflow for Fermi arc verification.

Experimental Workflow for ARPES

The diagram below outlines the key steps in an ARPES experiment designed to observe Fermi
arcs.
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Factors Influencing Fermi Arc Observation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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